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Compound of Interest

Compound Name: Sulfo-LC-SPDP

Cat. No.: B2986983 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical structure,

properties, and applications of Sulfo-LC-SPDP (Sulfosuccinimidyl 6-(3'-(2-pyridyldithio)-

propionamido)hexanoate), a key reagent in the field of bioconjugation. This document details

its mechanism of action and provides structured data and experimental protocols to facilitate its

effective use in research and drug development.

Core Properties and Chemical Structure
Sulfo-LC-SPDP is a water-soluble, heterobifunctional crosslinker.[1][2] It contains two reactive

groups: a sulfated N-hydroxysuccinimide (Sulfo-NHS) ester that reacts with primary amines,

and a pyridyldithiol group that reacts with sulfhydryl groups.[3] These reactive moieties are

separated by a long-chain spacer arm, which includes a cleavable disulfide bond.[1] The

presence of the sulfonate group on the NHS ring renders the molecule water-soluble, allowing

for direct addition to aqueous reaction mixtures without the need for organic solvents.

Chemical Structure
The chemical structure of Sulfo-LC-SPDP is characterized by its three main components: the

Sulfo-NHS ester, the spacer arm containing a disulfide bridge, and the pyridyldithiol group.
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Step 1: Amine Reaction

Step 2: Sulfhydryl Reaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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